Cas no 658699-90-2 (4-(2-fluorophenyl)pyrimidin-2-amine)

• Product Name: 4-(2-fluorophenyl)pyrimidin-2-amine
• CAS No: 658699-90-2
• MF: C₁₀H₈FN₃
• MW: 189.189024925232
• MDL: MFCD01940443
• CID: 962710
• PubChem ID: 18767991
• Update Time: 2025-05-21

4-(2-fluorophenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)pyrimidin-2-amine
• 658699-90-2
• 4-(2-fluorophenyl)-2-pyrimidinamine
• DB-073674
• SCHEMBL5140478
• AKOS011766593
• DTXSID40596119

• MDL： MFCD01940443
• Inchi： 1S/C10H8FN3/c11-8-4-2-1-3-7(8)9-5-6-13-10(12)14-9/h1-6H,(H2,12,13,14)
• InChI Key： VGTHLZPUUDXDSE-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CN=C(N)N=1

Computed Properties

• Exact Mass: 189.07000
• Monoisotopic Mass: 189.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.80000
• LogP: 2.44610

Additional information on 4-(2-fluorophenyl)pyrimidin-2-amine

Introduction to 4-(2-fluorophenyl)pyrimidin-2-amine (CAS No. 658699-90-2)

4-(2-fluorophenyl)pyrimidin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 658699-90-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine, featuring a pyrimidine core substituted with a 2-fluorophenyl group at the 4-position and an amine group at the 2-position, has garnered attention due to its structural features and potential biological activities. The presence of the fluorine atom in the aromatic ring introduces unique electronic and steric properties, making this molecule a valuable scaffold for drug discovery efforts.

The pyrimidine moiety is a cornerstone in medicinal chemistry, frequently employed in the design of nucleoside analogs, antiviral agents, and anticancer drugs. Its planar structure allows for efficient interactions with biological targets, particularly enzymes and receptors. The substitution pattern in 4-(2-fluorophenyl)pyrimidin-2-amine enhances its pharmacological profile by modulating solubility, metabolic stability, and target affinity. Such modifications are critical in optimizing drug candidates for therapeutic efficacy.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their ability to improve drug properties such as bioavailability, metabolic resistance, and binding affinity. The fluorine atom's electronegativity alters electron distribution within the molecule, influencing its interactions with biological systems. This characteristic has been exploited in the development of novel therapeutics targeting various diseases, including cancer and infectious disorders.

4-(2-fluorophenyl)pyrimidin-2-amine has been explored in several preclinical studies as a potential lead compound for therapeutic intervention. Its structural motif suggests utility in inhibiting kinases and other enzymes implicated in disease pathways. For instance, fluorinated pyrimidines have shown promise in disrupting signal transduction cascades involved in tumor growth and progression. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives of this compound with enhanced activity against specific targets.

One notable area of investigation involves the use of 4-(2-fluorophenyl)pyrimidin-2-amine as a building block for antiviral agents. The pyrimidine scaffold is analogous to natural nucleobases, allowing it to interact with viral polymerases and replication machinery. The fluorine substituent further enhances binding specificity by introducing steric hindrance and electronic tuning. Early studies have demonstrated that analogs of this compound exhibit inhibitory effects against certain RNA viruses, making them candidates for further development into antiviral therapies.

The synthesis of 4-(2-fluorophenyl)pyrimidin-2-amine (CAS No. 658699-90-2) involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic routes include condensation reactions between appropriately substituted pyrimidine precursors and fluorobenzene derivatives. Advances in catalytic methods have enabled more efficient and scalable production of this compound, facilitating its use in large-scale screening programs.

The pharmacokinetic profile of 4-(2-fluorophenyl)pyrimidin-2-amine is another critical aspect under investigation. Studies indicate that fluorinated aromatic compounds often exhibit prolonged half-lives due to reduced metabolic clearance. This characteristic can be advantageous for therapeutic applications requiring sustained drug levels. Additionally, the amine group at the 2-position provides a site for further chemical modification, allowing researchers to fine-tune pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (T).

Recent advances in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates like 4-(2-fluorophenyl)pyrimidin-2-amine. By systematically varying substituents on the pyrimidine ring and phenyl moiety, researchers can identify structural features that correlate with improved biological activity. Computational tools such as molecular dynamics simulations and quantum mechanical calculations play a pivotal role in predicting how these modifications will affect molecular interactions.

The potential therapeutic applications of 4-(2-fluorophenyl)pyrimidin-2-amine extend beyond oncology and virology. Its ability to modulate enzyme activity makes it relevant for treating inflammatory diseases, neurodegenerative disorders, and other conditions associated with aberrant signaling pathways. Preclinical data suggest that derivatives of this compound may exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines or enzymes.

In conclusion,4-(2-fluorophenyl)pyrimidin-2-amine (CAS No. 658699-90-2) represents a promising compound with diverse biological activities rooted in its unique structural features. The combination of a pyrimidine core substituted with a fluorophenyl group at position 4 and an amine at position 2 creates a versatile scaffold for drug discovery efforts across multiple therapeutic areas. Continued research into its synthesis, pharmacology, and potential clinical applications will likely yield novel therapeutics addressing unmet medical needs.